Cas no 2227695-14-7 ((1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol
• CAS No: 2227695-14-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6361131
• PubChem ID: 165969369
• Update Time: 2025-07-09

(1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol
• 2227695-14-7
• EN300-1775065
• (1S)-2-amino-1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-ol

• Inchi： 1S/C8H13N3O/c9-4-7(12)8-5-2-1-3-6(5)10-11-8/h7,12H,1-4,9H2,(H,10,11)/t7-/m0/s1
• InChI Key： IVZCCCWTVSWLIR-ZETCQYMHSA-N
• SMILES： O[C@@H](CN)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 74.9Ų

Additional information on (1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol

Compound CAS No. 2227695-14-7: (1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol

The compound with CAS No. 2227695-14-7, known as (1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique cyclopentacpyrazole framework, which combines a five-membered ring system with nitrogen atoms, and an amino alcohol group attached to it. The stereochemistry at the (1S) position adds another layer of complexity and specificity to its structure.

Recent studies have highlighted the importance of cyclopentacpyrazole derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors, making them promising candidates for therapeutic applications. For instance, research has shown that certain derivatives of this class exhibit potent antimicrobial and anticancer activities. The presence of the amino alcohol group in this compound further enhances its functional versatility, as it can participate in hydrogen bonding and other non-covalent interactions crucial for bioactivity.

The synthesis of (1S)-2-amino-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-ol involves a multi-step process that typically includes the formation of the cyclopentacpyrazole ring system followed by the introduction of the amino alcohol moiety. Advanced techniques such as stereoselective synthesis and catalytic asymmetric synthesis are often employed to ensure the correct stereochemistry at the (1S) position. These methods not only improve the yield but also enhance the purity of the final product.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to form stable complexes with various drugs. Additionally, its unique structure makes it a valuable tool in medicinal chemistry, where it can serve as a scaffold for designing new bioactive molecules. Recent advancements in computational chemistry have also enabled researchers to model the interactions of this compound with biological targets at an atomic level, providing deeper insights into its mechanism of action.

Moreover, the compound's optical properties have been explored for applications in materials science. Its ability to absorb light in specific wavelengths makes it a candidate for use in optoelectronic devices. Preliminary studies suggest that incorporating this compound into polymer matrices could enhance their light-emitting properties.

Despite its promising potential, further research is needed to fully understand the biological effects and toxicological profile of this compound. Ongoing studies are focusing on its pharmacokinetics and bioavailability to assess its suitability as a drug candidate. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in medicine and beyond.